Dimethyl Phosphate-d6 (Major) Sodium Salt

• CAS No.: 157487-94-0
• Molecular Formula: C2H6NaO4P
• Molecular Weight: 154.066
• IUPAC Name: sodium;bis(trideuteriomethyl) phosphate
• InChI: InChI=1S/C2H7O4P.Na/c1-5-7(3,4)6-2;/h1-2H3,(H,3,4);/q;+1/p-1/i1D3,2D3
• InChI Key: LMGRDVWNCARTPS-TXHXQZCNSA-M
• SMILES: COP(=O)([O-])OC.[Na+]
• Synonyms: Phosphoric Acid Dimethyl Ester-d6 Sodium Salt; Dimethyl-d6 Monosodium Phosphate; Dimethyl-d6 Sodium Phosphate; Monosodium Dimethyl-d6 Phosphate; Sodium Dimethyl-d6 Phosphate

Description

Dimethyl Phosphate-d6 (Major) Sodium Salt is a deuterated compound where deuterium atoms have replaced the hydrogen atoms in the methyl groups of dimethyl phosphate . This compound is often used as a stable isotope-labeled standard in various scientific research applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Dimethyl Phosphate-d6 (Major) Sodium Salt involves the substitution of hydrogen atoms in dimethyl phosphate with deuterium atoms. This can be achieved through a series of chemical reactions under controlled conditions. The exact synthetic routes and reaction conditions are proprietary and may vary depending on the manufacturer .

Industrial Production Methods

Industrial production of this compound typically involves large-scale chemical synthesis using deuterated reagents. The process is carried out under strict quality control to ensure the purity and isotopic enrichment of the final product .

Chemical Reactions Analysis

Types of Reactions

Dimethyl Phosphate-d6 (Major) Sodium Salt can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The deuterium atoms in the compound can be substituted with other atoms or groups under appropriate conditions

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, pressure, and solvent, are optimized based on the desired reaction and product .

Major Products Formed

The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may produce oxidized phosphate derivatives, while substitution reactions can yield various substituted phosphate compounds .

Scientific Research Applications

Dimethyl Phosphate-d6 (Major) Sodium Salt is widely used in scientific research due to its stable isotope labeling. Some of its applications include:

Chemistry: Used as a reference standard in nuclear magnetic resonance (NMR) spectroscopy to study chemical structures and reactions.

Biology: Employed in metabolic studies to trace biochemical pathways and understand metabolic processes.

Medicine: Utilized in pharmacokinetic studies to investigate the absorption, distribution, metabolism, and excretion of drugs.

Industry: Applied in quality control and analytical testing to ensure the accuracy and precision of measurements .

Mechanism of Action

The mechanism of action of Dimethyl Phosphate-d6 (Major) Sodium Salt involves its use as a stable isotope-labeled compound. The deuterium atoms in the compound provide a distinct signal in NMR spectroscopy, allowing researchers to track the compound and study its interactions with other molecules. The molecular targets and pathways involved depend on the specific research application and the biological or chemical system being studied .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to Dimethyl Phosphate-d6 (Major) Sodium Salt include:

Dimethyl Phosphate: The non-deuterated form of the compound.

Trimethyl Phosphate-d9: Another deuterated phosphate compound with three methyl groups.

Diethyl Phosphate-d10: A deuterated phosphate compound with two ethyl groups

Uniqueness

This compound is unique due to its specific isotopic labeling with deuterium, which provides distinct advantages in NMR spectroscopy and other analytical techniques. Its stable isotope labeling makes it a valuable tool in various scientific research applications, offering enhanced sensitivity and specificity compared to non-deuterated compounds .